6-[(3-CHLORO-4-FLUOROANILINO)CARBONYL]-3-CYCLOHEXENE-1-CARBOXYLIC ACID

• IUPAC Name: 6-[(3-chloro-4-fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C14H13ClFNO3/c15-11-7-8(5-6-12(11)16)17-13(18)9-3-1-2-4-10(9)14(19)20/h1-2,5-7,9-10H,3-4H2,(H,17,18)(H,19,20)
• InChI Key: ITEKNGVGEQERLK-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)NC2=CC(=C(C=C2)F)Cl)C(=O)O
• Molecular Formula: C14H13ClFNO3
• Molecular Weight: 297.71 g/mol

Description

6-[(3-Chloro-4-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid is a complex organic compound with the molecular formula C21H18ClFN2O4 This compound is characterized by the presence of a cyclohexene ring, a carboxylic acid group, and a substituted aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[(3-chloro-4-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of 3-chloro-4-fluoroaniline with cyclohexene-1-carboxylic acid under specific conditions to form the desired product. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

6-[(3-Chloro-4-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as LiAlH4 and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are used under controlled conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

6-[(3-Chloro-4-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-[(3-chloro-4-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

7-[[(3-Chloro-4-fluoroanilino)carbonyl]amino]-1H-indole-2-carboxylic acid: This compound shares a similar aniline moiety but differs in the core structure, which is an indole ring instead of a cyclohexene ring.

4-[(3-Chloro-4-fluoroanilino)carbonyl]phenyl acetate: This compound has a phenyl acetate core, making it structurally different but functionally similar in terms of the aniline substitution.

Uniqueness

6-[(3-Chloro-4-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid is unique due to its cyclohexene ring, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .